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Antibody-Drug Conjugates Antibody-Drug Conjugates (ADCs) are monoclonal antibodies (mAbs) linked to cell-killing drugs. Because of their high binding specificity for tumor-specific antigens, mAbs can be used as vehicles to target cell-killing payloads to tumor cells. Therefore ADCs can be viewed as sophisticated delivery systems for antitumor cytotoxic drugs. The mAb guides the toxin precursor to the target cancer cell, where the prodrug can be converted chemically and/or enzymatically to the parent drug and unfold its cytotoxic activity.